Cas no 2137591-63-8 (3-[(2-Ethylcyclopropyl)amino]-2,2-difluoropropanoic acid)

• Product Name: 3-[(2-Ethylcyclopropyl)amino]-2,2-difluoropropanoic acid
• CAS No: 2137591-63-8
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• CID: 5965081
• PubChem ID: 165464124
• Update Time: 2025-10-24

3-[(2-Ethylcyclopropyl)amino]-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2-ethylcyclopropyl)amino]-2,2-difluoropropanoic acid
• EN300-789396
• 2137591-63-8
• 3-[(2-Ethylcyclopropyl)amino]-2,2-difluoropropanoic acid

• Inchi： 1S/C8H13F2NO2/c1-2-5-3-6(5)11-4-8(9,10)7(12)13/h5-6,11H,2-4H2,1H3,(H,12,13)
• InChI Key： LIKKIUFTOPUDEJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC1CC1CC)F

Computed Properties

• Exact Mass: 193.09143498g/mol
• Monoisotopic Mass: 193.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-[(2-Ethylcyclopropyl)amino]-2,2-difluoropropanoic acid

Exploring 3-[(2-Ethylcyclopropyl)amino]-2,2-difluoropropanoic acid (CAS No. 2137591-63-8): Properties, Applications, and Market Insights

3-[(2-Ethylcyclopropyl)amino]-2,2-difluoropropanoic acid (CAS No. 2137591-63-8) is a fluorinated organic compound with a unique structural framework, combining a cyclopropyl group with a difluoropropanoic acid moiety. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. The presence of fluorine atoms enhances its metabolic stability and binding affinity, making it a valuable candidate for drug discovery.

The chemical properties of 3-[(2-Ethylcyclopropyl)amino]-2,2-difluoropropanoic acid include a molecular weight of 193.19 g/mol and a distinct fluorine-carbon bond configuration, which contributes to its high polarity and solubility in organic solvents. Researchers are particularly interested in its stereochemistry, as the cyclopropyl ring introduces rigidity, potentially improving target selectivity in medicinal applications.

In the pharmaceutical industry, this compound is being explored as a building block for novel therapeutics, especially in the development of enzyme inhibitors and receptor modulators. Its difluoropropanoic acid segment mimics natural metabolites, enabling its use in prodrug formulations. Recent studies highlight its potential in addressing antibiotic resistance, a critical global health challenge, by serving as a scaffold for next-generation antimicrobial agents.

From an agrochemical perspective, 3-[(2-Ethylcyclopropyl)amino]-2,2-difluoropropanoic acid shows promise in crop protection. Its fluorinated structure may enhance pesticidal activity while reducing environmental persistence, aligning with the growing demand for sustainable agriculture solutions. Companies are investing in research to optimize its efficacy against pests while minimizing ecological impact.

The market dynamics for this compound reflect broader trends in fluorine chemistry. With the pharmaceutical sector driving demand for fluorinated intermediates, suppliers are scaling up production to meet R&D needs. Analysts project steady growth, particularly in Asia-Pacific markets, where contract research organizations (CROs) are expanding capabilities in specialty chemical synthesis.

For researchers working with 3-[(2-Ethylcyclopropyl)amino]-2,2-difluoropropanoic acid, proper handling and storage are essential. While not classified as hazardous under standard regulations, its fluorine content necessitates precautions to prevent decomposition under extreme conditions. Always refer to Safety Data Sheets (SDS) for specific guidelines.

Looking ahead, innovations in green chemistry may influence the synthesis of this compound. Catalytic methods to reduce waste and improve atom economy are gaining traction, addressing industry priorities for environmentally friendly manufacturing. As regulatory frameworks evolve, these advancements could position 2137591-63-8 as a benchmark for sustainable fluorochemical production.

In summary, 3-[(2-Ethylcyclopropyl)amino]-2,2-difluoropropanoic acid represents a compelling case study in modern applied chemistry. Its dual utility in life sciences and agriculture, combined with the strategic value of fluorine substitution, ensures its relevance in solving contemporary scientific challenges. Stay updated on breakthroughs by following peer-reviewed journals and patent filings in this niche.